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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the unique biodiversity of the Chinnar
Wildlife Sanctuary, with a focus on its endemic flora and fauna. The sanctuary, located in the

rain shadow region of the Western Ghats in Kerala, India, is a unique ecosystem characterized

by dry deciduous forests, thorny scrublands, and a rich variety of life.[1][2][3] This document is

intended for researchers, scientists, and professionals in drug development seeking detailed

information on the biological resources of this region.

Endemic and Threatened Fauna
Chinnar Wildlife Sanctuary is a critical habitat for several endemic and threatened animal

species. The unique climate and vegetation of the sanctuary support a diverse faunal

population.

Mammals
The sanctuary is home to a significant population of mammals, including several endemic and

endangered species.

One of the most notable residents is the Grizzled Giant Squirrel (Ratufa macroura), a near-

threatened species for which Chinnar is one of the last remaining habitats.[4][5] Population

studies have indicated a concerning decline in their numbers over the years.[4][6] Another rare

mammal found in the sanctuary is the Manjampatti White Bison, a rare albino gaur.[2] Other
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important endemic or threatened mammals include the Nilgiri Tahr, Rusty-spotted Cat, and the

Tufted Grey Langur.[2]

Table 1: Population Estimates of the Grizzled Giant Squirrel (Ratufa macroura) in Chinnar
Wildlife Sanctuary

Year of Study
Estimated
Population/Density

Key Findings Source

1993
18 to 23 squirrels/sq

km

Baseline data for

future comparisons.
[6]

2007 64 squirrels/sq km

A significant increase

from the 1993

estimate.

[6]

2013
107 individuals

sighted

Sighting data from a

line transect study.
[7][8]

2018

15.26 squirrels/sq km

(24 individuals

counted)

An alarming decline of

78-85% compared to

1993 and 2007

estimates.[4][5][6]

[5][6]

2019 15-24 individuals

Corroborates the

significant decline in

population.

[4]

Amphibians and Reptiles
A rapid survey of amphibians in the sanctuary identified 18 species, of which nine are endemic

to the Western Ghats, and five are threatened.[9] The sanctuary is also the only place in Kerala

where the Indian Star Tortoise is known to occur in the wild and has a rehabilitation center for

this threatened species.[10]

Endemic and Threatened Flora
The sanctuary boasts a remarkable diversity of flowering plants, with around 965 species

recorded.[11] The vegetation is predominantly dry deciduous and thorny scrub forests.[1][11]
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A critically endangered species, ** Albizia lathamii **, has been reported from the dry forests of

Chinnar.[3] The Marayoor Sandalwood forest is another unique feature of the sanctuary's flora.

[1]

Table 2: Notable Endemic and Threatened Flora of Chinnar Wildlife Sanctuary

Species
Common
Name

Family
Conservation
Status

Location in
Sanctuary

Albizia lathamii Latham's Albizia Fabaceae
Critically

Endangered
Dry forests

Santalum album
Indian

Sandalwood
Santalaceae Vulnerable

Marayoor

Sandalwood

Forest

Experimental Protocols
Several research studies have been conducted within the Chinnar Wildlife Sanctuary to assess

its biodiversity. The following are detailed descriptions of the key experimental protocols

employed in these studies.

Fauna Population Estimation and Behavioral Studies
3.1.1. Line Transect Method for Grizzled Giant Squirrel Population Estimation

This method is used to estimate the density and population size of the Grizzled Giant Squirrel.

Transect Design:

Permanent transect lines of 2-4 km are established in different habitats within the

sanctuary, particularly in the riverine forests which are the preferred habitat of the

squirrels.

The starting and ending points of each transect are marked using a GPS.

Data Collection:
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Two observers walk along the transect at a constant pace (e.g., 1 km/hour).

When a squirrel or a group of squirrels is sighted, the following data are recorded:

Perpendicular distance of the animal from the transect line.

Sighting distance (distance from the observer to the animal).

Sighting angle (angle between the transect line and the line of sight to the animal).

Number of individuals in the group.

Time and location of the sighting (GPS coordinates).

Data Analysis:

The collected data is analyzed using statistical software like DISTANCE.

A detection function is fitted to the perpendicular distance data to estimate the effective

strip width.

The density of squirrels is calculated as the number of individuals sighted divided by the

total area surveyed (transect length multiplied by the effective strip width).

3.1.2. Focal Animal Sampling for Grizzled Giant Squirrel Feeding Ecology

This method is used to study the feeding behavior and diet composition of the Grizzled Giant

Squirrel.[12]

Subject Selection:

An individual squirrel is randomly selected for observation.

Observation Protocol:

The focal animal is observed for a predetermined period (e.g., 15-30 minutes).

All feeding behaviors are recorded continuously during the observation period. This

includes:
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The species of the plant being consumed.

The part of the plant being eaten (e.g., leaves, fruits, bark).

The duration of each feeding bout.

Any interactions with other animals during feeding.

Data Analysis:

The proportion of time spent feeding on different food items is calculated to determine the

diet composition.

The data can also be used to analyze foraging strategies and food preferences.[12]

3.1.3. Time-constrained Visual Encounter Surveys for Amphibians

This method is used for rapid assessment of amphibian species richness and relative

abundance.[9]

Survey Design:

Surveys are conducted in various habitats within the sanctuary, including riparian zones,

dry deciduous forests, and evergreen forests.

Both diurnal and nocturnal surveys are carried out to account for species with different

activity patterns.

Data Collection:

A team of surveyors walks through the selected habitat for a fixed period (e.g., 1-2 person-

hours).

All amphibians encountered are identified to the species level.

The number of individuals of each species is recorded.

Microhabitat details (e.g., on a log, in leaf litter) are also noted.
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Data Analysis:

Species richness is determined by the total number of species recorded.

Relative abundance is calculated as the number of individuals of a particular species as a

proportion of the total number of amphibians observed.

Flora and Vegetation Analysis
3.2.1. Permanent Plot Method for Vegetation Analysis

This method is used to monitor long-term changes in the structure and composition of the

forest.

Plot Establishment:

Permanent plots of a standard size (e.g., 1 hectare) are established in representative

forest types.

The corners of the plots are permanently marked with concrete pillars or other durable

markers.

Data Collection:

Within each plot, all woody plants above a certain girth at breast height (GBH), for

example, ≥ 10 cm, are tagged with a unique number.

The following parameters are recorded for each tagged plant:

Species identification.

GBH.

Height.

Canopy position.

Data Analysis:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1253212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Vegetation parameters such as density, basal area, and frequency are calculated for each

species.

Diversity indices (e.g., Shannon-Wiener index) are calculated to assess the species

diversity of the plot.

By re-measuring the plots at regular intervals, changes in forest dynamics can be tracked.

Ethnobotanical Data Collection
This method is used to document the traditional knowledge of local communities regarding the

use of plants.

Data Collection:

Semi-structured interviews and discussions are conducted with traditional healers and

knowledgeable elders from the local tribal communities (Muthuvans and Hill Pulayas).[2]

[3]

Information is gathered on:

The local names of plants.

The medicinal and other uses of different plant parts.

Methods of preparation and administration of plant-based remedies.

Voucher Specimen Collection:

Plant specimens corresponding to the information gathered are collected for scientific

identification.

These voucher specimens are then deposited in a herbarium for future reference.

Data Analysis:

The collected data is compiled and analyzed to create a comprehensive database of the

ethnobotanical knowledge of the region.
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Visualizations
The following diagrams, created using the DOT language, illustrate key ecological relationships

and research workflows within the Chinnar Wildlife Sanctuary.
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Phase 1: Planning & Design

Phase 2: Field Data Collection

Phase 3: Data Analysis & Interpretation

Define Survey Objectives
(e.g., Population Estimation, Species Richness)

Select Target Taxa
(e.g., Grizzled Giant Squirrel, Amphibians, Endemic Flora)

Choose Appropriate Survey Methods
(Line Transect, VES, Permanent Plots)

Establish Transects/Plots

Conduct Surveys
(Walking Transects, Searching Plots)

Record Data
(Species, Location, Abundance, Measurements)

Collect Specimens
(Voucher Samples)

Data Entry & Validation

Statistical Analysis
(e.g., DISTANCE, Diversity Indices)

Interpret Results
(Population Trends, Habitat Associations)

Report Generation

Click to download full resolution via product page

Caption: Workflow for a biodiversity survey in Chinnar Wildlife Sanctuary.
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Conservation & Management Activities

Kerala Forest Department
(Wildlife Warden, Munnar)

Biodiversity Monitoring

Manages

Habitat Restoration

Implements

Anti-Poaching Patrols

Conducts

Community-based Eco-tourism

Organizes

Research & Data CollectionPermits & Collaborates

Eco-Development Committees
(Local Tribal Communities)

Participates in

Assists in

Manages & Benefits from

Researchers & Scientists Conducts

Provides Data to

Provides Data to
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Primary Food Sources

Potential Predators

Grizzled Giant Squirrel
(Ratufa macroura)

Birds of Prey
(e.g., Eagles) Arboreal Snakes

Tamarindus indica
(Tamarind)

Mangifera indica
(Mango) Terminalia arjuna Bauhinia racemosa Nothopegia beddomei
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.journalijdr.com/population-status-grizzled-giant-squirrel-ratufa-macroura-chinnar-wildlife-sanctuary-southern-india
https://www.journalijdr.com/population-status-grizzled-giant-squirrel-ratufa-macroura-chinnar-wildlife-sanctuary-southern-india
https://medwinpublishers.com/IZAB/amphibian-fauna-of-chinnar-wildlife-sanctuary-kerala-india.pdf
https://www.scribd.com/doc/316933582/Welcome-to-Chinnar-Wildlife-Sanctuary
https://www.keralatourism.org/munnar/flora-chinnar-sanctuary.php
https://www.keralatourism.org/munnar/flora-chinnar-sanctuary.php
https://datadryad.org/dataset/doi:10.5061/dryad.gtht76hsq
https://datadryad.org/dataset/doi:10.5061/dryad.gtht76hsq
https://www.benchchem.com/product/b1253212#endemic-flora-and-fauna-of-chinnar-wildlife-sanctuary
https://www.benchchem.com/product/b1253212#endemic-flora-and-fauna-of-chinnar-wildlife-sanctuary
https://www.benchchem.com/product/b1253212#endemic-flora-and-fauna-of-chinnar-wildlife-sanctuary
https://www.benchchem.com/product/b1253212#endemic-flora-and-fauna-of-chinnar-wildlife-sanctuary
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1253212?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1253212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

